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Compound of Interest

Compound Name:
Dimethyl 5-

(azidomethyl)isophthalate

Cat. No.: B8154846

Get Quote

Executive Summary & Application Context
Dimethyl 5-(azidomethyl)isophthalate (CAS: 1220529-82-7) serves as a pivotal bifunctional

linker precursor. Its structure combines a rigid isophthalate core—essential for coordinating

metal nodes in MOFs like UiO-66—with a pendant azidomethyl group. This azide moiety

remains uncoordinated during framework assembly, providing a "clickable" handle for post-

synthetic modification (PSM) via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

This guide provides a definitive reference for the spectroscopic identification of this compound,

distinguishing it from its halogenated precursors (e.g., dimethyl 5-(bromomethyl)isophthalate)

and ensuring high-purity isolation for subsequent materials science applications.

Synthesis & Reaction Pathway
The synthesis follows a classic nucleophilic substitution (

) pathway, converting the bromomethyl derivative into the azide. This transformation is
spectroscopically distinct, marked by the disappearance of the C-Br stretch and the emergence
of the intense azide resonance.
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Reaction Scheme
The conversion utilizes sodium azide (

) in a polar aprotic solvent (DMF or Acetone/Water) to displace the bromide leaving group.

Reaction Conditions
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Click to download full resolution via product page

Figure 1: Nucleophilic substitution pathway for the synthesis of the target azide.

Spectroscopic Data Profile
The following data represents the consensus spectroscopic profile derived from high-purity

isolates used in MOF ligand synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by the symmetry of the isophthalate core. The key diagnostic
feature is the upfield shift of the benzylic methylene protons (

) when converting from

to

.

H NMR Data (400 MHz, CDCl
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)
Position /
Group

Shift (

, ppm)
Multiplicity Integration

Assignment
Logic

Ar-H (C2) 8.65 Singlet (t) 1H

Proton between

two ester groups

(most

deshielded).

Ar-H (C4, C6) 8.23 Singlet (d) 2H

Protons adjacent

to the

azidomethyl

group.

Benzylic (-CH

-)
4.45 Singlet 2H

Diagnostic Peak.

Shifts from ~4.55

ppm (Br) to

~4.45 ppm (N

).

Ester (-OCH

)
3.96 Singlet 6H

Methyl ester

protons

(chemically

equivalent).

> Note: The benzylic protons appear as a sharp singlet. Broadening of this peak may indicate

incomplete substitution or residual solvent interaction.

C NMR Data (100 MHz, CDCl

)
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Carbon Type
Shift (

, ppm)
Assignment

Carbonyl (C=O) 166.1 Ester carbonyl carbons.

Aromatic (C-q) 137.5
Quaternary carbon attached to

.

Aromatic (C-H) 133.2 C4/C6 carbons.

Aromatic (C-q) 131.0
Quaternary carbons attached

to esters.

Aromatic (C-H) 129.8 C2 carbon.

Benzylic (-CH

-)
54.2

Diagnostic Peak. Distinct from

C-Br (~32 ppm) and C-OH

(~64 ppm).

Methoxy (-OCH

)
52.6 Methyl ester carbons.

Infrared (IR) Spectroscopy
IR spectroscopy provides the most immediate confirmation of reaction success due to the high

intensity of the azide stretching vibration.
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Frequency (cm

)
Intensity Assignment Diagnostic Value

2105 - 2110 Strong, Sharp
-N

Stretch

Primary confirmation

of azide incorporation.

1725 - 1730 Strong C=O Stretch
Confirms integrity of

ester groups.

2955 Weak C-H Stretch
Aromatic/Aliphatic C-

H.

1245 Medium C-O Stretch Ester linkage.

Mass Spectrometry (MS)
Ionization Mode: ESI (Electrospray Ionization) or EI (Electron Impact).

Molecular Formula:

Molecular Weight: 249.22 g/mol

m/z Value Ion Type Interpretation

250.2
Protonated molecular ion

(ESI).

221.2
Loss of nitrogen gas (common

fragmentation for azides).

218.0 Loss of methoxy group.

Experimental Protocol: Synthesis & Isolation
This protocol ensures the safe handling of organic azides and high-yield isolation.

Safety Precaution:Sodium azide is acutely toxic and can form explosive metal azides. Avoid

using halogenated solvents (DCM) in the presence of free azide if possible, or wash thoroughly.
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Do not concentrate azide solutions to dryness if the C/N ratio is low (though this compound is

stable).

Step-by-Step Procedure
Preparation: In a round-bottom flask, dissolve Dimethyl 5-(bromomethyl)isophthalate (1.0

equiv, e.g., 2.87 g, 10 mmol) in DMF (20 mL) or an Acetone/Water (3:1) mixture.

Azidation: Add Sodium Azide (

) (1.5 equiv, 0.98 g, 15 mmol) in a single portion.

Reaction: Stir the mixture at Room Temperature for 12–18 hours. (Heating to 60°C

accelerates the reaction to <4 hours but requires careful monitoring).

Monitoring: Check TLC (Hexane/Ethyl Acetate 4:1). The starting bromide (

) should disappear, replaced by the azide (

, often very close, but stains differently—azides are UV active).

Work-up:

Pour the reaction mixture into ice-cold water (100 mL).

Extract with Ethyl Acetate (

mL).

Wash the combined organic layers with Brine (

mL) to remove DMF and excess azide.

Dry over anhydrous

or

.
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Purification: Concentrate under reduced pressure. The product usually crystallizes as a white

or off-white solid upon removal of solvent. If necessary, purify via silica gel column

chromatography (Gradient: 0-20% EtOAc in Hexanes).

Workflow Logic Diagram

Start: Bromide Precursor
+ NaN3 in DMF

Stir at RT (12h)
or 60°C (4h)

Pour into Ice Water
Extract w/ EtOAc

TLC Check

Wash w/ Brine
(Removes DMF/NaN3)

Dry (MgSO4)
Concentrate

Product: White Solid
(Check IR for 2100 cm-1)
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Figure 2: Isolation workflow for Dimethyl 5-(azidomethyl)isophthalate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8154846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

